Cas no 1223886-16-5 (3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 1223886-16-5
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• MDL: MFCD14703387
• CID: 5167501
• Update Time: 2025-10-31

3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 3-[(3-methoxyphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• 3-[(3-methoxyphenyl)methyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione
• BBL004773
• STK880192
• BB 0242448
• 3-(3-Methoxy-benzyl)-1H-thieno[3,2-d]pyrimi dine-2,4-dione

• MDL： MFCD14703387
• Inchi： 1S/C14H12N2O3S/c1-19-10-4-2-3-9(7-10)8-16-13(17)12-11(5-6-20-12)15-14(16)18/h2-7H,8H2,1H3,(H,15,18)
• InChI Key： XXFIJWHRQXFFSA-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(N2)=O)CC1C=CC=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 2.1
• Topological Polar Surface Area: 86.9

Additional information on 3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

Introduction to 3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No: 1223886-16-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No: 1223886-16-5) represents a structurally intriguing heterocyclic molecule that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique scaffold, combining a thiophene ring with a pyrimidine core, coupled with functional groups such as a 3-methoxybenzyl side chain and carbonyl moieties at the 2 and 4 positions, endows it with remarkable potential for biological activity and chemical manipulation. This article delves into the structural features, synthetic pathways, and particularly its recent applications in drug discovery and therapeutic development.

The molecular structure of 3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is characterized by a fused system of a thiophene ring (a five-membered aromatic ring containing sulfur) linked to a pyrimidine ring (a six-membered heterocycle with two nitrogen atoms). The presence of two carbonyl groups (C=O) at the 2 and 4 positions of the pyrimidine ring introduces electrophilic centers that can participate in various chemical reactions, including condensation, oxidation, and reduction processes. Additionally, the 3-methoxybenzyl group attached to the thiophene ring adds a hydrophobic moiety while the methoxy group (-OCH₃) can influence solubility and metabolic stability.

The synthesis of this compound typically involves multi-step organic transformations. A common approach begins with the condensation of 2-aminothiophene-3-carboxylic acid derivatives with urea or thiourea to form the pyrimidine core. Subsequent functionalization at the 3-position of the thiophene ring with a 3-methoxybenzyl group can be achieved through nucleophilic substitution or cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The introduction of carbonyl groups at the 2 and 4 positions is often accomplished via oxidation or dehydration reactions. The precise synthetic route depends on the desired purity and yield for downstream applications.

Recent research has highlighted the biological significance of thienopyrimidine derivatives, including 3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, due to their potential as scaffolds for developing novel therapeutic agents. One particularly compelling area of investigation is their role in modulating kinases—proteins that play critical roles in cell signaling pathways associated with cancer growth and progression. Studies have demonstrated that certain thienopyrimidines can inhibit tyrosine kinases by binding to their ATP-binding pockets. The structural features of 3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, particularly its rigid heterocyclic core and substituents like the 3-methoxybenzyl group, make it an excellent candidate for designing kinase inhibitors.

In particular, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has explored derivatives of this compound as inhibitors of Janus kinases (JAKs), which are implicated in inflammatory diseases like rheumatoid arthritis. The methoxy group on the benzyl side chain appears to enhance binding affinity by participating in hydrogen bonding interactions within the kinase active site. Furthermore, computational studies using molecular docking have predicted that this compound may interact with other targets beyond kinases, such as transcription factors involved in cell cycle regulation.

Another emerging application lies in its potential use as an antiviral agent. The structural motif of thienopyrimidines has been shown to disrupt viral replication cycles by interfering with essential viral enzymes or host cell interactions. For instance, modifications to the pyrimidine core have led to compounds that inhibit protease enzymes crucial for viral maturation. While further research is needed to fully elucidate its antiviral properties, preliminary data suggest that 3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione could serve as a lead compound for developing treatments against RNA viruses.

The chemical versatility of this compound also makes it attractive for designing probes in chemical biology. Researchers have utilized analogs of this molecule to study protein-protein interactions or to label specific cellular components for imaging purposes. The ability to modify both the thiophene and pyrimidine rings allows chemists to fine-tune properties such as lipophilicity or charge distribution—parameters critical for biological activity. For example, introducing fluorine atoms into the aromatic rings could enhance metabolic stability while maintaining target binding affinity.

From a medicinal chemistry perspective, optimization strategies for this scaffold have focused on improving bioavailability and reducing off-target effects. Techniques such as structure-activity relationship (SAR) studies help identify key pharmacophoric elements while minimizing toxicity concerns. Additionally, advances in green chemistry have prompted researchers to explore sustainable synthetic routes that reduce waste generation without compromising yield quality—a trend increasingly important given global efforts toward environmentally responsible drug development.

The future prospects for 3-(3-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione are promising, especially as high-throughput screening technologies continue to uncover new therapeutic targets. Its unique structural features combined with documented biological activity position it as a valuable building block for next-generation therapeutics targeting cancers, inflammatory diseases, and potentially even neurodegenerative disorders where kinase dysregulation plays a role. As computational methods improve, virtual screening approaches will likely accelerate the discovery pipeline by rapidly identifying promising derivatives worthy of experimental validation.